![molecular formula C10H13N3 B7469489 6-(Isopropyl(methyl)amino)nicotinonitrile](/img/structure/B7469489.png)
6-(Isopropyl(methyl)amino)nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(Isopropyl(methyl)amino)nicotinonitrile, commonly known as IMPY, is a chemical compound that has gained significant attention in scientific research due to its potential as a diagnostic tool for Alzheimer's disease.
Mechanism of Action
The mechanism of action of IMPY involves its binding to beta-amyloid plaques in the brain. Beta-amyloid is a protein that accumulates in the brains of Alzheimer's patients, leading to the formation of plaques. IMPY binds specifically to beta-amyloid, allowing for its detection and visualization using PET imaging.
Biochemical and Physiological Effects:
IMPY has been shown to have minimal toxicity in vitro and in vivo studies. It does not affect cell viability or induce apoptosis at concentrations used for imaging. In addition, IMPY has been shown to cross the blood-brain barrier, allowing for its use in imaging of the brain.
Advantages and Limitations for Lab Experiments
One advantage of IMPY is its high affinity and specificity for beta-amyloid plaques, allowing for sensitive detection and monitoring of Alzheimer's disease. However, IMPY has some limitations for lab experiments, including its short half-life and the need for specialized PET imaging equipment.
Future Directions
There are several potential future directions for research on IMPY. One area of focus is the development of new methods for synthesizing IMPY with improved yields and reproducibility. Another direction is the investigation of IMPY as a therapeutic agent for Alzheimer's disease and other neurological disorders. Additionally, there is a need for further research on the use of IMPY in PET imaging for early detection and monitoring of Alzheimer's disease.
Synthesis Methods
IMPY can be synthesized through a multistep process starting from 6-chloronicotinic acid. The first step involves the conversion of 6-chloronicotinic acid to 6-chloronicotinonitrile using thionyl chloride. The resulting compound is then reacted with isopropylamine and methylamine to obtain IMPY. This synthesis method has been optimized to achieve high yields of pure IMPY with good reproducibility.
Scientific Research Applications
IMPY has been extensively studied for its potential as a diagnostic tool for Alzheimer's disease. It binds to beta-amyloid plaques in the brain, which are a hallmark of Alzheimer's disease. This binding can be visualized using positron emission tomography (PET) imaging, allowing for early detection and monitoring of the disease. IMPY has also been investigated for its potential as a therapeutic agent for Alzheimer's disease, as well as other neurological disorders.
Properties
IUPAC Name |
6-[methyl(propan-2-yl)amino]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3/c1-8(2)13(3)10-5-4-9(6-11)7-12-10/h4-5,7-8H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEQBHSLXHXODAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)C1=NC=C(C=C1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.